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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503

For Researchers, Scientists, and Drug Development
Professionals

Introduction

SBI-115 is a potent and selective antagonist of the G protein-coupled bile acid receptor 1
(GPBARL1), also known as TGR5.[1][2] By inhibiting TGR5, SBI-115 modulates critical signaling
pathways involved in metabolism, inflammation, and cell proliferation.[3][4][5] Its ability to
decrease intracellular cyclic adenosine monophosphate (CAMP) levels makes it a valuable tool
for studying TGR5-mediated biological processes and a potential therapeutic agent for
conditions such as polycystic liver disease and certain cancers.[6][7][8] These application notes
provide detailed protocols for the storage, handling, and use of SBI-115 in long-term
experimental settings.

Chemical Properties
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Property Value Reference
Molecular Formula C14H13CIN204S [1]
Molecular Weight 340.78 g/mol [11[4109]
CAS Number 882366-16-7 [1]
Appearance White to beige powder [4]

Purity >98% (HPLC) [1][4]

Storage and Stability of SBI-115

Proper storage of SBI-115 is crucial for maintaining its integrity and ensuring reproducible
experimental results over time. Recommendations for storage of both the solid compound and
stock solutions vary slightly among suppliers. The following tables summarize the available
data to guide long-term storage.

Table 1: Storage and Stability of Solid SBI-115

Storage Temperature Recommended Duration Supplier/Reference
-20°C > 4 years [11[3]
-20°C 3 years [2][10]

Table 2: Storage and Stability of SBI-115 Stock Solutions

| Solvent | Storage Temperature | Recommended Duration | Supplier/Reference | |---|---|---| |
DMSO | -80°C | 1 year |[2][10] | | DMSO | -80°C | 6 months |[11] | | DMSO | -20°C | 1 month |
[10][11] | | DMSO | O - 4°C | Days to weeks (short-term) |[3] |

Key Recommendations for Long-Term Storage:

e Solid Form: For long-term storage, SBI-115 powder should be stored at -20°C in a dry, dark
environment.[1][3] Under these conditions, it is stable for at least three to four years.[1][2][3]
[10]
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e Stock Solutions:

o For experiments spanning several months to a year, it is recommended to prepare stock
solutions in anhydrous DMSO, aliquot them into single-use volumes to avoid repeated
freeze-thaw cycles, and store them at -80°C.[2][10]

o For experiments lasting up to a month, storage at -20°C is acceptable.[10][11]

o ltis crucial to use fresh, anhydrous DMSO for preparing stock solutions, as moisture can
reduce the solubility of SBI-115.[10]

e Working Solutions: It is highly recommended to prepare fresh working solutions for each
experiment from the frozen stock to ensure consistent potency.[11] If precipitation occurs
upon thawing or during preparation, gentle warming and/or sonication can be used to aid
dissolution.[11]

Signaling Pathway of SBI-115 Action

SBI-115 acts as an antagonist to the TGR5 receptor. In its active state, TGR5 couples to a Gas
protein, which activates adenylyl cyclase to produce cAMP. The subsequent increase in cAMP
levels activates downstream effectors such as Protein Kinase A (PKA) and Exchange protein
directly activated by cAMP (EPAC).[6][11] SBI-115 blocks the initial activation of TGRS5, thereby
inhibiting this entire cascade.
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Caption: SBI-115 inhibits the TGR5 signaling pathway.
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Experimental Protocols

The following are detailed protocols for using SBI-115 in long-term in vitro and in vivo
experiments.

Long-Term In Vitro Cell Culture Protocol

This protocol is designed for experiments lasting several days to weeks, such as studies on cell
proliferation, differentiation, or chronic disease models.

Materials:
e SBI-115 powder
e Anhydrous DMSO
 Sterile, light-blocking microcentrifuge tubes
e Cellline of interest
o Complete cell culture medium
» Sterile PBS
e Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)
o Standard cell culture equipment (incubator, biosafety cabinet, etc.)
Procedure:
o Preparation of SBI-115 Stock Solution (e.g., 10 mM):
o In a sterile environment, weigh out the required amount of SBI-115 powder.

o Dissolve in anhydrous DMSO to a final concentration of 10 mM. For example, dissolve
3.41 mg of SBI-115 in 1 mL of anhydrous DMSO.

o Vortex or sonicate briefly if needed to ensure complete dissolution.
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o Aliquot the stock solution into single-use, light-blocking microcentrifuge tubes.

o Store aliquots at -80°C for long-term use (up to 1 year).[2][10]

e Cell Seeding:
o Culture cells to the desired confluency according to standard protocols.
o Trypsinize and count the cells.

o Seed the cells into the appropriate culture plates at a density that allows for long-term
growth without overconfluency. This will depend on the proliferation rate of the cell line.

e SBI-115 Treatment:

[e]

Allow cells to adhere and recover for 24 hours after seeding.

o On the day of treatment, thaw a single aliquot of the SBI-115 stock solution.

o Prepare a series of working solutions by diluting the stock solution in complete culture
medium to the desired final concentrations (e.g., 1 uM, 5 uM, 10 uM).[12] Prepare enough
for the entire duration of the experiment or for each media change.

o Remove the old medium from the cells and replace it with the medium containing the
appropriate concentration of SBI-115 or vehicle control (e.g., 0.1% DMSO).

o For long-term treatment: Replace the medium with freshly prepared SBI-115-containing
medium every 2-3 days, or as required by the cell line's metabolic activity.

e Monitoring and Analysis:
o Monitor cell morphology and viability regularly throughout the experiment.

o At predetermined time points, harvest the cells for downstream analysis (e.g., cell
proliferation assays, Western blotting, qPCR, etc.).

Experimental Workflow for Long-Term In Vitro Studies
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Caption: Workflow for long-term in vitro experiments with SBI-115.

Long-Term In Vivo Study Protocol

This protocol provides a general framework for administering SBI-115 in long-term animal
studies. The specific dosage, formulation, and administration route may need to be optimized
based on the animal model and experimental goals.

Materials:

« SBI-115 powder
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e Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline; or Corn Qil)
[11]

 Sterile vials and syringes

¢ Animal model of interest

Procedure:

o Formulation Preparation:

o Suspension in Corn Oil: For oral administration, SBI-115 can be suspended in corn oil. A
solubility of up to 5 mg/mL can be achieved, though it may require sonication to form a
uniform suspension.[11]

o Clear Solution: For a clear solution suitable for injection, a vehicle of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline can be used.[11] The solubility in this vehicle is
at least 2.5 mg/mL.[11]

o Preparation Steps:

1. Weigh the required amount of SBI-115.

2. If using the multi-component vehicle, add each solvent sequentially, ensuring the
solution is clear before adding the next component.[10]

3. Use sonication or gentle heating if necessary to aid dissolution.[11]

o Itis recommended to prepare the formulation fresh daily for optimal results.[10]

e Animal Dosing:

o Administer the SBI-115 formulation to the animals via the chosen route (e.g., oral gavage,
intraperitoneal injection).

o Atypical in vivo dose reported is 80 mg/kg.[1] However, the optimal dose should be
determined through dose-response studies for the specific model.
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o A control group receiving the vehicle only must be included.
e Monitoring:

o Monitor the animals daily for any signs of toxicity or adverse effects.

o Record body weight and other relevant physiological parameters regularly.
o Sample Collection and Analysis:

o At the end of the study, collect tissues and/or blood for downstream analysis (e.qg.,
histology, biomarker analysis, gene expression studies).

Logical Flow for In Vivo Formulation and Dosing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1681503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681503?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

. researchgate.net [researchgate.net]

. SBI-115 | GPCR19 | TargetMol [targetmol.com]
. caymanchem.com [caymanchem.com]

. selleckchem.com [selleckchem.com]

. medkoo.com [medkoo.com]

. TGR5, Not Only a Metabolic Regulator - PMC [pmc.ncbi.nlm.nih.gov]

°
~ (o)) )] EaN w N -

. TGRS contributes to hepatic cystogenesis in rodents with polycystic liver diseases via
cAMP/Gas signaling - PMC [pmc.ncbi.nlm.nih.gov]

e 8. SBI-115 - Wikipedia [en.wikipedia.org]
e 9. researchgate.net [researchgate.net]

e 10. mdpi.com [mdpi.com]

e 11. researchgate.net [researchgate.net]

e 12. Investigation of the potential role of TGR5 in pancreatic cancer by a comprehensive
molecular experiments and the liquid chromatography mass spectrometry (LC-MS) based
metabolomics - PMC [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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